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molecular formula C8H9NO3 B1347391 3,6-Dimethyl-2-nitrophenol CAS No. 71608-10-1

3,6-Dimethyl-2-nitrophenol

Cat. No. B1347391
CAS RN: 71608-10-1
M. Wt: 167.16 g/mol
InChI Key: VIQHHRZADKSPIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04859661

Procedure details

To a stirred mixture of 130 ml of water, 130 ml of ether and 10.0 g of 2,5-dimethylphenol was added dropwise 5.2 ml of 70% nitric acid while cooling with ice. The temperature of the mixture was raised to room temperature and the reaction was continued for a day. After 500 ml of water was added, the reaction mixture was extracted with 500 ml of ethyl acetate, washed with water and a brine successively, and dried with anhydrous sodium sulfate. The drying agent was filtered off and the solvent was distilled away under reduced pressure. The residue was purified by subjecting to silica-gel column-chromatography [eluent:chloroform] to give 3.83 g of 3,6-dimethyl-2-nitrophenol.
Name
nitric acid
Quantity
5.2 mL
Type
reactant
Reaction Step One
Name
water
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
ether
Quantity
130 mL
Type
reactant
Reaction Step Three
Name
2,5-dimethylphenol
Quantity
10 g
Type
reactant
Reaction Step Three
Name
water
Quantity
130 mL
Type
solvent
Reaction Step Three
Name
3,6-dimethyl-2-nitrophenol

Identifiers

REACTION_CXSMILES
CCOCC.[CH3:6][C:7]1[CH:12]=[CH:11][C:10]([CH3:13])=[CH:9][C:8]=1[OH:14].[N+:15]([O-])([OH:17])=[O:16]>O>[CH3:13][C:10]1[C:9]([N+:15]([O-:17])=[O:16])=[C:8]([OH:14])[C:7]([CH3:6])=[CH:12][CH:11]=1

Inputs

Step One
Name
nitric acid
Quantity
5.2 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Step Two
Name
water
Quantity
500 mL
Type
solvent
Smiles
O
Step Three
Name
ether
Quantity
130 mL
Type
reactant
Smiles
CCOCC
Name
2,5-dimethylphenol
Quantity
10 g
Type
reactant
Smiles
CC1=C(C=C(C=C1)C)O
Name
water
Quantity
130 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
while cooling with ice
WAIT
Type
WAIT
Details
the reaction was continued for a day
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with 500 ml of ethyl acetate
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a brine successively, and dried with anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
The drying agent was filtered off
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled away under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified

Outcomes

Product
Name
3,6-dimethyl-2-nitrophenol
Type
product
Smiles
CC=1C(=C(C(=CC1)C)O)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 3.83 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.